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Introduction

Octanedioic acid, more commonly known as suberic acid, is an alpha,omega-dicarboxylic acid
with the chemical formula CsH140a4.[1] It presents as a colorless crystalline solid and serves as
a valuable building block in the synthesis of pharmaceuticals and plastics.[1] Its name
originates from the Latin word suber, meaning cork, from which it was first isolated. This
technical guide provides a comprehensive overview of the core physical characteristics of
octanedioic acid, complete with quantitative data, detailed experimental protocols, and a
relevant metabolic pathway visualization to support researchers and professionals in drug
development and related scientific fields.

Core Physical Characteristics

The physical properties of octanedioic acid are crucial for its application in various scientific and
industrial processes. These characteristics determine its behavior in different solvents and
temperature ranges, which is vital information for synthesis, formulation, and biological studies.

Data Presentation: Quantitative Physical Properties

The following table summarizes the key quantitative physical characteristics of octanedioic
acid, compiled from various reputable sources.
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Physical . o -
Value Units Notes Citations
Property
Molecular
CsH1404 - - [1]
Formula
Molar Mass 174.19 g/mol - [2]
Melting Point 141 - 144 °C - [1]
Boiling Point 230 °C at 15 mmHg [11[3]
345.5 °C at 760 mmHg [4]
Water Solubility 2.46 g/L at 25 °C [2]
pKa: 4.526 - at 25 °C [1]
pKaz 5.498 - at 25 °C [1]
Density 1.272 g/cm3 - [11[2]
Colorless
Appearance - - [1]

crystalline solid

Experimental Protocols

Accurate determination of physical characteristics is fundamental in chemical research. The

following sections detail generalized experimental methodologies for measuring the key

physical properties of dicarboxylic acids like octanedioic acid.

Determination of Melting Point

The melting point of a crystalline solid is a key indicator of its purity.[5] For a pure compound,

the melting range is typically narrow, within 0.5-1.0°C.[5]

Methodology:

o Sample Preparation: A small amount of finely powdered, dry octanedioic acid is packed into

a capillary tube to a height of 1-2 mm.[6][7] The tube is then tapped gently to ensure the

sample is compact at the sealed end.[6][7]
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a Thiele tube filled with a high-boiling point oil like paraffin.[8] The capillary is
positioned adjacent to a calibrated thermometer.

o Heating and Observation: The apparatus is heated slowly, at a rate of approximately 2°C per
minute, especially when approaching the expected melting point. Constant stirring of the oil
bath is necessary for uniform temperature distribution.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has transitioned to
a liquid is recorded as the end of the melting range. For a preliminary, rapid determination, a
faster heating rate can be used to find an approximate melting point before conducting a
more precise measurement.[6]

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. For solids with high boiling points, the measurement is
often conducted under reduced pressure to prevent decomposition.

Methodology (Thiele Tube Method):

o Sample Preparation: A small amount of octanedioic acid is placed in a small test tube
(Durham tube).[9] A capillary tube, sealed at one end, is inverted and placed into the test
tube with the open end submerged in the molten sample.[9]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a suitable heating oil, ensuring the sample is below the oil level.[9][10]

e Heating and Observation: The side arm of the Thiele tube is gently and continuously heated.
[9] As the temperature rises, a stream of bubbles will emerge from the inverted capillary
tube.[9] Heating is continued until a vigorous and continuous stream of bubbles is observed.

[9]

o Data Recording: The heat source is then removed, and the apparatus is allowed to cool. The
boiling point is the temperature at which the stream of bubbles ceases and the liquid just
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begins to be drawn back into the capillary tube.[9] The atmospheric pressure should be
recorded along with the boiling point.

Determination of Solubility in Water

Solubility is a measure of the maximum amount of a substance that can dissolve in a given
amount of solvent at a specific temperature.

Methodology:

Sample Preparation: A known mass of octanedioic acid is added to a specific volume of
deionized water in a flask or beaker at a controlled temperature.[11]

» Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker bath) for a
prolonged period to ensure that equilibrium is reached and the solution is saturated.

e Separation and Analysis: Once equilibrium is established, the undissolved solid is separated
from the solution by filtration or centrifugation.

¢ Quantification: The concentration of octanedioic acid in the saturated solution is then
determined. This can be achieved through titration of the acidic solution with a standardized
base, such as sodium hydroxide, using a suitable indicator.[12] Alternatively, gravimetric
analysis can be performed by evaporating a known volume of the saturated solution to
dryness and weighing the remaining solid.

Mandatory Visualization: Metabolic Pathway of
Octanedioic Acid

Octanedioic acid is a metabolite in the omega-oxidation of fatty acids, an alternative pathway to
the more common beta-oxidation.[3] This pathway becomes particularly important in cases of
impaired beta-oxidation, such as in carnitine deficiency or certain genetic metabolic disorders.
[3] Elevated levels of dicarboxylic acids, including suberic acid, can be observed in the urine
of individuals with these conditions.[2][13]
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Caption: Omega-oxidation pathway of fatty acids leading to the formation of octanedioic acid.

Conclusion

This technical guide provides a consolidated resource on the physical characteristics of
octanedioic acid for researchers, scientists, and drug development professionals. The tabulated
guantitative data offers a quick reference, while the detailed experimental protocols provide a
methodological framework for laboratory work. The inclusion of the omega-oxidation pathway
highlights the biological relevance of octanedioic acid, offering a broader context for its
importance in metabolic studies and as a potential biomarker. This comprehensive overview is
intended to facilitate further research and application of this versatile dicarboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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